N-methyl-N-[2-(2-pyridinyl)ethyl]tetrahydro-3-thiophenamine

• IUPAC Name: N-methyl-N-(2-pyridin-2-ylethyl)thiolan-3-amine
• InChI: InChI=1S/C12H18N2S/c1-14(12-6-9-15-10-12)8-5-11-4-2-3-7-13-11/h2-4,7,12H,5-6,8-10H2,1H3
• InChI Key: ZEBZRVQNNBACIP-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC1=CC=CC=N1)C2CCSC2
• Molecular Formula: C12H18N2S
• Molecular Weight: 222.35 g/mol

Description

N-methyl-N-[2-(2-pyridinyl)ethyl]tetrahydro-3-thiophenamine, commonly known as MPTP, is a synthetic compound that was initially developed as a herbicide. However, it was later discovered to have neurotoxic effects on the human brain, leading to the development of Parkinson's disease-like symptoms. MPTP is widely used in scientific research to study the biochemical and physiological effects of Parkinson's disease.

Mechanism of Action

MPTP is metabolized into MPP+ (1-methyl-4-phenylpyridinium ion) by the enzyme monoamine oxidase type B (MAO-B) in the brain. MPP+ is selectively taken up by dopaminergic neurons in the substantia nigra, where it inhibits mitochondrial respiration and leads to the death of these neurons. This mechanism is similar to the underlying mechanism of Parkinson's disease, where dopaminergic neurons in the substantia nigra die, leading to the development of Parkinson's disease symptoms.
Biochemical and Physiological Effects:
MPTP induces Parkinson's disease-like symptoms in animal models, including tremors, rigidity, and bradykinesia. MPTP selectively targets dopaminergic neurons in the substantia nigra, leading to their death and the depletion of dopamine in the brain. MPTP also induces oxidative stress and inflammation in the brain, contributing to the development of Parkinson's disease.

Advantages and Limitations for Lab Experiments

MPTP is widely used in scientific research to study Parkinson's disease due to its ability to induce Parkinson's disease-like symptoms in animal models. MPTP is a reliable and reproducible model of Parkinson's disease, allowing researchers to study the disease's underlying mechanisms and develop potential treatments. However, MPTP has some limitations, including the fact that it only induces a subset of Parkinson's disease symptoms and does not replicate the disease's full range of symptoms.

Future Directions

There are several future directions for research on MPTP and Parkinson's disease. Some potential areas of research include developing new animal models of Parkinson's disease that better replicate the disease's full range of symptoms, identifying new targets for Parkinson's disease treatments, and developing new treatments that can slow or halt the progression of the disease. Additionally, researchers may explore the use of MPTP in combination with other compounds to develop more effective treatments for Parkinson's disease.

Scientific Research Applications

MPTP is widely used in scientific research to study the biochemical and physiological effects of Parkinson's disease. MPTP is used to induce Parkinson's disease-like symptoms in animal models, allowing researchers to study the disease's underlying mechanisms and develop potential treatments.